Cas no 1261898-08-1 (2-hydroxy-5-(3-pyrrolidin-1-ylsulfonylphenyl)benzonitrile)

• Product Name: 2-hydroxy-5-(3-pyrrolidin-1-ylsulfonylphenyl)benzonitrile
• CAS No: 1261898-08-1
• MF: C₁₇H₁₆N₂O₃S
• MW: 328.385542869568
• MDL: MFCD18314582
• CID: 1223018
• PubChem ID: 53220256
• Update Time: 2025-10-29

2-hydroxy-5-(3-pyrrolidin-1-ylsulfonylphenyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-5-(3-pyrrolidin-1-ylsulfonylphenyl)benzonitrile
• DTXSID40685012
• MFCD18314582
• 2-CYANO-4-[3-(PYRROLIDINYLSULFONYL)PHENYL]PHENOL
• 4-Hydroxy-3'-(pyrrolidine-1-sulfonyl)[1,1'-biphenyl]-3-carbonitrile
• 2-Cyano-4-[3-(pyrrolidinylsulfonyl)phenyl]phenol, 95%
• 1261898-08-1
• 4-Hydroxy-3'-(pyrrolidin-1-ylsulfonyl)-[1,1'-biphenyl]-3-carbonitrile

• MDL： MFCD18314582
• Inchi： 1S/C17H16N2O3S/c18-12-15-10-14(6-7-17(15)20)13-4-3-5-16(11-13)23(21,22)19-8-1-2-9-19/h3-7,10-11,20H,1-2,8-9H2
• InChI Key： PDDPVACCBXMHCR-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C2C=CC(=C(C#N)C=2)O)C=1)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 328.08816355g/mol
• Monoisotopic Mass: 328.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 89.8Ų

Additional information on 2-hydroxy-5-(3-pyrrolidin-1-ylsulfonylphenyl)benzonitrile

Comprehensive Overview of 2-hydroxy-5-(3-pyrrolidin-1-ylsulfonylphenyl)benzonitrile (CAS No. 1261898-08-1)

2-hydroxy-5-(3-pyrrolidin-1-ylsulfonylphenyl)benzonitrile, with the CAS number 1261898-08-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of benzonitrile derivatives, which are known for their versatile applications in drug discovery and material science. The presence of both hydroxy and pyrrolidin-1-ylsulfonyl functional groups in its structure makes it a promising candidate for further exploration in medicinal chemistry.

In recent years, the demand for sulfonamide-based compounds like 2-hydroxy-5-(3-pyrrolidin-1-ylsulfonylphenyl)benzonitrile has surged due to their potential therapeutic properties. Researchers are particularly interested in its role as a kinase inhibitor or enzyme modulator, which aligns with current trends in targeted drug development. The compound's unique structure allows it to interact with biological targets, making it a subject of ongoing studies in cancer research and neurodegenerative diseases.

The synthesis of 2-hydroxy-5-(3-pyrrolidin-1-ylsulfonylphenyl)benzonitrile involves multi-step organic reactions, including Suzuki coupling and sulfonylation. These methods are widely discussed in academic circles, especially among chemists focusing on heterocyclic compounds. Its molecular weight and solubility profile further enhance its applicability in various experimental settings, such as high-throughput screening and structure-activity relationship (SAR) studies.

From an industrial perspective, CAS No. 1261898-08-1 is often referenced in patents related to small molecule therapeutics. Its potential as a lead compound in drug design has sparked collaborations between academia and pharmaceutical companies. Notably, its bioavailability and metabolic stability are key factors driving its adoption in preclinical trials.

Environmental and safety considerations for 2-hydroxy-5-(3-pyrrolidin-1-ylsulfonylphenyl)benzonitrile are also critical. While it is not classified as hazardous, proper handling protocols are recommended to ensure workplace safety. The compound's stability under various pH conditions and thermal properties are frequently studied to optimize storage and transportation.

In the context of AI-driven drug discovery, CAS No. 1261898-08-1 has been featured in computational models predicting ligand-receptor interactions. This aligns with the growing interest in machine learning applications for identifying novel bioactive molecules. The compound's structural fingerprints are often used to train algorithms for virtual screening.

For researchers seeking custom synthesis or bulk quantities of 2-hydroxy-5-(3-pyrrolidin-1-ylsulfonylphenyl)benzonitrile, several specialty chemical suppliers offer tailored solutions. Its purity standards (e.g., >98% HPLC) and analytical data (NMR, MS) are typically available upon request, ensuring reproducibility in experimental workflows.

Looking ahead, the compound's potential in personalized medicine and combinatorial chemistry remains a hot topic. Its modular structure allows for derivatization, enabling the creation of libraries for fragment-based drug discovery. As the scientific community continues to explore its applications, CAS No. 1261898-08-1 is poised to play a pivotal role in next-generation therapeutics.